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Introduction

Graduate-level polymer processing courses traditionally focus on the theoretical underpinnings
of polymer rheology, heat transfer, and morphology. While essential, this theoretical knowledge
often lacks a direct bridge to the practical, data-driven methodologies employed in modern
industrial polymer processing. RJG's training modules, centered around the principles of
Scientific and DECOUPLED MOLDING®, offer a powerful pedagogical tool to bridge this gap.
By integrating these modules, graduate students can gain hands-on experience with industry-
leading technology, enhancing their research capabilities and preparing them for careers in
advanced manufacturing and materials science. This document provides a framework for
incorporating RJG training modules and technologies into a graduate-level polymer processing
course, complete with detailed experimental protocols and data presentation formats.

The core principle of RIG's methodology is to shift the focus from machine settings to the
behavior of the plastic inside the mold cavity.[1][2] This is achieved through the use of in-mold
sensors, particularly cavity pressure sensors, and the eDART® system for data acquisition and
process control.[3][4][5][6][7] This "from the plastic's point of view" approach allows for a more
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fundamental understanding of the cause-and-effect relationships in the injection molding

process.

Core Concepts for Graduate-Level Integration:

Scientific Molding: A systematic approach to injection molding that uses data to develop a
robust and repeatable process.[5][8] It involves a series of studies to characterize the
material, mold, and machine, leading to a well-defined process window.

DECOUPLED MOLDING®: A technique that separates the injection molding process into
three distinct stages: fill, pack, and hold.[9][10][11][12] This separation allows for
independent control and optimization of each stage, leading to improved part quality and
consistency.[9][10] There are three levels of DECOUPLED MOLDING®, with DECOUPLED
[l offering the highest level of process control through cavity pressure sensing.[13][14]

Cavity Pressure Sensing: The use of sensors within the mold to directly measure the
pressure exerted by the polymer. This real-time data provides critical insights into the
molding process, enabling precise control and quality assurance.[15][16][17][18]

eDART® System: A process control and data acquisition system developed by RJG. It
collects, displays, and analyzes data from cavity pressure sensors and other machine
sensors, providing a comprehensive view of the molding process.[3][6][7]

Application in a Graduate-Level Course

The integration of RJIG modules can transform a standard polymer processing course into a
dynamic, hands-on learning experience. Students can move beyond theoretical calculations
and simulations to real-world process development and optimization. The following sections
outline detailed experimental protocols that can be adapted for a graduate laboratory setting.

Experimental Protocols

Experiment 1: Characterization of Polymer Viscosity
using the "Six-Step Study"

Objective: To determine the optimal injection speed for a given polymer by creating a viscosity

curve and to understand the principles of the "Six-Step Study" for process optimization.[8][19]
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Methodology:

e Machine and Mold Setup:

o Install a test mold equipped with at least one cavity pressure sensor in an injection
molding machine instrumented with the RJIG eDART® system.

o Select a common thermoplastic material (e.g., Polypropylene, ABS) and ensure it is
properly dried according to the manufacturer's specifications.

o Establish initial machine settings for melt temperature, mold temperature, and back
pressure based on the material supplier's recommendations.

 Viscosity Curve Generation (Step 1 of the Six-Step Study):

o Set the injection speed to a low starting value (e.g., 10% of the machine's maximum).

o Produce a "short shot" (a part that is not fully packed out) by setting the transfer position to
a point where the cavity is approximately 95-98% full. The hold pressure should be set to
zero.

o Record the peak injection pressure and the fill time from the eDART® system.

o Incrementally increase the injection speed (e.g., in 10% steps) and repeat the process
until the maximum injection speed is reached or signs of material degradation (e.g., burn
marks) appear.

o Plot the peak injection pressure (as an indicator of viscosity) against the fill time. The most
consistent region of the curve indicates the optimal injection speed range.[19]

e Remaining Steps of the Six-Step Study (Abbreviated for a lab setting):

o Cavity Balance Study (for multi-cavity molds): At the optimal injection speed, produce
short shots and weigh the parts from each cavity to assess the filling balance.

o Pressure Drop Study: Using the eDART® system, measure the pressure drop from the
nozzle to the end of the cavity to ensure the process is not pressure-limited.
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o Cosmetic Process Window Study: Systematically vary the hold pressure and melt
temperature to define a window where cosmetically acceptable parts are produced.

o Gate Seal Study: At the optimal processing conditions, produce parts with incrementally
increasing hold times. Weigh the parts to determine the point at which the gate freezes
and part weight stabilizes.

o Cooling Time Study: Vary the cooling time to determine its effect on part dimensions and
properties.

Data Presentation:

Summarize the collected data in the following tables:

Peak Injection Pressure

Injection Speed (%) Fill Time (s)

(psi)
10
20
100
Study Parameter Varied Observed Effect Optimal Setting

Cavity Balance

Part weight variation

between cavities

Pressure Drop

Pressure loss across

the flow path

Process Window

Hold Pressure, Melt

Temp

Cosmetic defects
(sinks, flash)

Gate Seal

Hold Time

Part Weight

Cooling Time

Cooling Time

Part Dimensions
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Experiment 2: Process Optimization and Validation
using DECOUPLED MOLDING® and Cavity Pressure
Control (DECOUPLED lIll)

Objective: To develop a robust injection molding process using the DECOUPLED MOLDING®
[l technique and to validate the process by demonstrating its ability to compensate for material

variations.
Methodology:
e Process Development (DECOUPLED MOLDING® ll):

o Using the optimal injection speed determined in Experiment 1, establish a DECOUPLED
MOLDING® Il process.

o Fill Stage: Fill the mold to approximately 98% full at a controlled velocity.

o Pack and Hold Stage: Transfer from velocity control to pressure control. Apply a packing
pressure to fill the remaining volume and then a holding pressure to compensate for
shrinkage until the gate freezes.

o Use the eDART® system to monitor the process and ensure a consistent transfer from fill
to pack.

e Implementing DECOUPLED MOLDING® lII:

o Enable the cavity pressure sensor to control the transfer from the packing to the holding
phase. The transfer should occur when the cavity pressure reaches a predetermined
setpoint.

o This creates a process that is controlled by the conditions inside the mold, rather than by
machine timers or screw position.[13]

e Process Validation:

o Once a stable DECOUPLED MOLDING® lll process is established, produce a baseline
set of parts (e.g., 30 shots) and measure critical dimensions and part weight.
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o Introduce a controlled process disturbance. A common method is to introduce a
percentage of regrind material or to use a different lot of the same polymer, which will have
a different viscosity.

o Produce another set of parts with the disturbed material without changing the machine
settings. The DECOUPLED MOLDING® Il process, controlled by the cavity pressure
sensor, should automatically adjust to maintain consistent part quality.[20]

o Measure the critical dimensions and part weight of the second set of parts.

Data Presentation:

Baseline Process (Virgin Disturbed Process (with
Process Parameter . .
Material) Regrind)

Average Part Weight (g)

Standard Deviation of Part
Weight

Average Critical Dimension

(mm)

Standard Deviation of

Dimension

Average Peak Cavity Pressure

(psi)

Standard Deviation of Peak

Cavity Pressure

A successful DECOUPLED MOLDING® lll process will show minimal variation in part weight
and dimensions between the baseline and disturbed processes, demonstrating the robustness
of the process. Research has shown significant improvements in part consistency and
reductions in cycle time using such methods.[15]

Visualizations
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To further enhance the understanding of the concepts presented, the following diagrams
illustrate key workflows and relationships.

Machine and Mold Setup

. Abbreviated Six-Step Study

Click to download full resolution via product page

Caption: Workflow for Experiment 1: Polymer Viscosity Characterization.
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Caption: Logical flow of DECOUPLED MOLDING® Il vs. lll.
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Caption: Signaling pathway for closed-loop process control.
Conclusion

The integration of RJG's training modules and technology into graduate-level polymer
processing courses provides a unique opportunity to blend fundamental theory with advanced,
practical application. By engaging in hands-on experiments based on Scientific and
DECOUPLED MOLDING®, students can develop a deeper understanding of the complex
interactions between material, process, and part quality. The data-driven approach, facilitated
by the eDART® system, equips them with the skills necessary to excel in research and
industrial roles where process optimization and validation are paramount. This framework
serves as a starting point for educators to develop a modern, industry-relevant curriculum that
prepares the next generation of polymer scientists and engineers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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